5-(Aminooxy)pentanoic acid hydrobromide
Overview
Description
Synthesis Analysis
This compound is synthesized by the reaction between hydroxylamine and succinic anhydride, followed by the hydrolysis of the intermediate compound.Molecular Structure Analysis
The molecular formula of 5-(Aminooxy)pentanoic acid hydrobromide is C5H12BrNO3 . The molecular weight is 214.06 g/mol .Physical And Chemical Properties Analysis
5-(Aminooxy)pentanoic acid hydrobromide is a solid at room temperature .Scientific Research Applications
Vasorelaxation and Cardiovascular Research
A study developed a stable agonist of 5,6-Epoxyeicosatrienoic acid (5,6-EET), a metabolite of arachidonic acid causing vasorelaxation, by synthesizing a related compound that obviates chemical and enzymatic hydrolysis challenges. This research suggests potential applications in exploring cardiovascular functions and therapeutic avenues for vascular disorders (Yang et al., 2005).
Chromogenic Assays for Protease Activity
Another application is in the development of chromogenic protease substrates for detecting protease activity, specifically for HIV-protease. This involves the synthesis of derivatives, including the creation of oligopeptides, which serve as sequence-specific chromogenic substrates in the presence of specific reagents, demonstrating the compound's use in biochemical assays and medical diagnostics (Badalassi et al., 2002).
Synthesis and Resolution of Amino Acids
Research on the synthesis and resolution of L-2-Amino-5-arylpentanoic acids, which are constituent amino acids in toxins, highlights the role of 5-(Aminooxy)pentanoic acid derivatives in the synthesis of biologically active compounds. This work contributes to the understanding of toxin composition and the development of synthetic methodologies for producing biologically relevant molecules (Shimohigashi et al., 1976).
Enzymatic Production of Chemicals
The enzymatic production of 5-aminovalerate from l-lysine, involving key enzymes such as l-lysine monooxygenase and 5-aminovaleramide amidohydrolase, showcases the potential of 5-(Aminooxy)pentanoic acid derivatives in biocatalysis and the biosynthesis of industrial chemicals (Liu et al., 2014).
Biomedical Applications
Research into the intestinal anti-inflammatory effects of related compounds, dependent on peroxisome proliferator-activated receptor-γ, elucidates the therapeutic potential of 5-(Aminooxy)pentanoic acid derivatives in the treatment of inflammatory diseases. This suggests its applicability in understanding the mechanisms of action and developing treatments for conditions such as inflammatory bowel disease (Rousseaux et al., 2005).
properties
IUPAC Name |
5-aminooxypentanoic acid;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3.BrH/c6-9-4-2-1-3-5(7)8;/h1-4,6H2,(H,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXIJSNBSDNETLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCON)CC(=O)O.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90590167 |
Source
|
| Record name | 5-(Aminooxy)pentanoic acid--hydrogen bromide (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90590167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Aminooxy)pentanoic acid hydrobromide | |
CAS RN |
850411-23-3 |
Source
|
| Record name | Pentanoic acid, 5-(aminooxy)-, hydrobromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=850411-23-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(Aminooxy)pentanoic acid--hydrogen bromide (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90590167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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